Cas no 1582310-45-9 (Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc)

• Product Name: Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc
• CAS No: 1582310-45-9
• MF: C₁₄H₁₆O₈S₄Zn
• MW: 505.941036224365
• CID: 6641348
• PubChem ID: 117065320
• Update Time: 2024-01-29

Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc Chemical and Physical Properties

Names and Identifiers

• Bis((((phenylsulfonyl)methyl)sulfinyl)oxy)zinc
• Zinc bis[(phenylsulfonyl)methanesulfinate], 95% (H-NMR)
• 1582310-45-9
• Baran psms reagent

• Inchi： 1S/2C7H8O4S2.Zn/c2*8-12(9)6-13(10,11)7-4-2-1-3-5-7;/h2*1-5H,6H2,(H,8,9);
• InChI Key： WKAMIZOWZDXOQH-UHFFFAOYSA-N
• SMILES： [Zn].S(C1C=CC=CC=1)(CS(=O)O)(=O)=O.S(C1C=CC=CC=1)(CS(=O)O)(=O)=O

Computed Properties

• Exact Mass: 503.901944g/mol
• Monoisotopic Mass: 503.901944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198Ų